Cas no 20897-91-0 (15-epi-Prostaglandin E1)

• Product Name: 15-epi-Prostaglandin E1
• CAS No: 20897-91-0
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 241753
• PubChem ID: 5283056
• Update Time: 2025-09-27

15-epi-Prostaglandin E1 Chemical and Physical Properties

Names and Identifiers

• Prost-13-en-1-oic acid,11,15-dihydroxy-9-oxo-, (11a,13E,15R)- (9CI)
• 15(R)-Prostaglandin E1
• 15-Epi-PGE1
• 15-Epiprostaglandin E1
• Cyclopentaneheptanoicacid, 3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-, stereoisomer (8CI)
• 15R-PGE1
• 7-[(1R,2R,3R)-3-Hydroxy-2-((E)-(R)-3-hydroxy-oct-1-enyl)-5-oxo-cyclopentyl]-heptanoic acid
• HMS3648D07
• 15(R)-PROSTAGLANDINE1
• J-013704
• 15(R)-PGE1
• ALPROSTADIL IMPURITY D [EP IMPURITY]
• PD021165
• 9-oxo-11R,15R-dihydroxy-13E-prostaenoic acid
• LMFA03010055
• DTXSID701347929
• UNII-V2N896SN9V
• BDBM50101828
• V2N896SN9V
• 7-((1R,2R,3R)-3-hydroxy-2-((R,E)-3-hydroxyoct-1-enyl)-5-oxocyclopentyl)heptanoic acid
• CHEBI:182985
• SCHEMBL11786980
• 15-epi-Prostaglandin E1
• 20897-91-0
• SR-01000946408
• 7-((1R,2R,3R)-3-Hydroxy-2-((1E,3R)-3-hydroxyoct-1-enyl)-5-oxocyclopentyl)heptanoic acid
• Prost-13-en-1-oic acid, 11,15-dihydroxy-9-oxo-, (11alpha,13E,15R)-
• 7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoic acid
• CHEMBL62570
• Alprostadil impurity D [EP]
• SR-01000946408-1
• 7-[(1R, 2R, 3R)-3-hydroxy-2-[(E, 3R)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoic acid
• Q27291453
• PROST-13-EN-1-OIC ACID, 11,15-DIHYDROXY-9-OXO-, (11.ALPHA.,13E,15R)-
• 15R-Prostaglandin E1
• CS-0063768
• AE-641/01143043
• GMVPRGQOIOIIMI-CHCORRSHSA-N
• HY-116096

• Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16-,17-,19-/m1/s1
• InChI Key： GMVPRGQOIOIIMI-CHCORRSHSA-N
• SMILES： O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1/C=C/[C@@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 354.24062418g/mol
• Monoisotopic Mass: 354.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: NA
• Flash Point: 288.0±26.6 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

15-epi-Prostaglandin E1 Security Information

• Signal Word：warning
• Hazard Statement： CAUTION: May irritate eyes, skin
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： CAUT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds